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Compound Focus: Dithiazanine Iodide

CAS No.: 514-73-8

Cat. No.: S526335

Get Quote

The table below summarizes the critical hazards associated with dithiazanine iodide, based on the search

results.

Hazard Aspect Details

Historical Severe
Toxicity

Associated with fatal cases of severe acidosis and shock; market withdrawals
occurred in several countries due to safety concerns [1].

Human Lethal
Dose

Estimated at 4–16 mg/kg by oral ingestion [2] [3].

GHS Hazard
Statements

H300: Fatal if swallowed [3].

Current Status Primarily used as a veterinary anthelmintic for dogs due to its toxicity profile
[1] [3].

Frequently Asked Questions (FAQs)

Given the lack of specific protocols, here are answers to some anticipated questions based on the general

safety data.
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Q1: What is the primary safety concern when working with dithiazanine iodide? The foremost

concern is its high and potentially fatal toxicity, historically linked to severe metabolic acidosis and

shock [1]. Its narrow therapeutic index (lethal dose of 4-16 mg/kg) demands extreme caution to

prevent accidental ingestion or exposure [2] [3].

Q2: Has dithiazanine iodide been banned? It has not been universally banned but has been

withdrawn from the market in several countries (e.g., France and Italy) due to its severe adverse

effects. It remains available in some regions, primarily for veterinary use [1] [3].

Q3: What personal protective equipment (PPE) is recommended? While the search results do not

specify PPE, given the compound's toxicity and danger upon ingestion, standard laboratory practice

would necessitate wearing appropriate gloves, a lab coat, and safety goggles. Handling the

substance in a fume hood is also prudent to prevent aerosol inhalation.

Proposed Experimental Workflow for Safety
Assessment

Since specific protocols for "acidic shock prevention" are not available, the following diagram outlines a

general, high-level workflow for safely assessing the properties of a high-risk compound like dithiazanine

iodide. This emphasizes a structured approach to risk management.
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Start: Plan Experiment
with High-Risk Compound

Conduct Literature Review
& Consult SDS

Perform Initial Risk Assessment
(Identify Hazards: e.g., Toxicity, Acidosis)

Define Mitigation Controls
(PPE, Fume Hood, Emergency Procedures)

Execute Procedure with Monitoring

Document Process & Findings

End: Review and
Update Safety Protocols
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://go.drugbank.com/salts/DBSALT001680
https://cdek.pharmacy.purdue.edu/api/104779/
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.smolecule.com/products/b526335#dithiazanine-iodide-acidic-shock-prevention
https://www.smolecule.com/products/b526335#dithiazanine-iodide-acidic-shock-prevention
https://www.smolecule.com/products/b526335#dithiazanine-iodide-acidic-shock-prevention
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s526335?utm_src=pdf-bulk
https://www.smolecule.com/products/s526335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

